Cas no 56630-94-5 (6,9,12-Octadecatrien-1-ol)

• Product Name: 6,9,12-Octadecatrien-1-ol
• CAS No: 56630-94-5
• MF: C₁₈H₃₂O
• MW: 264.446085929871
• CID: 2187862
• PubChem ID: 538054
• Update Time: 2025-04-21

6,9,12-Octadecatrien-1-ol Chemical and Physical Properties

Names and Identifiers

• 6,9,12-Octadecatrien-1-ol
• octadeca-6,9,12-trien-1-ol
• DTXSID60972072
• DB-325472
• 56630-94-5
• 24149-05-1

• Inchi： 1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h6-7,9-10,12-13,19H,2-5,8,11,14-18H2,1H3
• InChI Key： WFYSUQMCIPGKKK-UHFFFAOYSA-N
• SMILES： OCCCCCC=CCC=CCC=CCCCCC

Computed Properties

• Exact Mass: 264.245315640Da
• Monoisotopic Mass: 264.245315640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2Ų